6-(4-Methylpiperazin-1-yl)-3-nitropyridin-2-amine
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Overview
Description
6-(4-Methylpiperazin-1-yl)-3-nitropyridin-2-amine is a useful research compound. Its molecular formula is C10H15N5O2 and its molecular weight is 237.263. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Amination Reactions : 6-(4-Methylpiperazin-1-yl)-3-nitropyridin-2-amine has been utilized in selective vicarious nucleophilic amination of 3-nitropyridines, forming part of a general method for preparing substituted 2-amino-5-nitropyridines (Bakke, Svensen, & Trevisan, 2001).
- Synthesis of Novel Compounds : It serves as a starting point in synthesizing novel Mannich bases, which are tested for anticancer activities against prostate cancer cells (Demirci & Demirbas, 2019).
Pharmacological Applications
- Histamine H4 Receptor Ligands : This compound is part of a series studied as ligands for the histamine H4 receptor, potentially useful in anti-inflammatory and antinociceptive therapies (Altenbach et al., 2008).
Solubility and Drug-Like Properties
- Improvement of Drug Solubility : It has been included in studies focusing on the ultrasound-assisted improvement of drug solubility, particularly in forming salts from compounds with poor water solubility (Machado et al., 2013).
Spectroscopic and Crystallographic Studies
- Spectroscopic Characterization : Spectroscopic features and molecular structure of related compounds have been determined, aiding in understanding their physical and chemical properties (Al-Harthy et al., 2019).
Synthetic Pathways and Derivatives
- Formation of Aminals via Pummerer Rearrangement : The compound is involved in the formation of aminals from amines, showing a diverse range of chemical reactions it can participate in (Rakhit, Georges, & Bagli, 1979).
Biochemical Studies
- Serotonin Receptor Agents : Derivatives of this compound have been identified as new chemical families of potent 5-HT6R ligands, significant for treatments related to cognitive impairment (Latacz et al., 2019).
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 4-methylpiperazin-1-yl carbonyl group, have been shown to interact with targets like candidapepsin-2 in yeast and cathepsin l2 in humans .
Mode of Action
It’s worth noting that similar compounds have been found to inhibit sirt-6, a member of the sirtuin family of protein deacetylases .
Biochemical Pathways
It has been suggested that similar compounds may influence pathways related to glucose metabolism, potentially through the inhibition of sirt-6 .
Pharmacokinetics
Similar compounds like 4-methylpiperazin-1-yl carbonyl group have been found to have unknown absorption, volume of distribution, protein binding, metabolism, route of elimination, half-life, and clearance .
Result of Action
Similar compounds have been found to lower blood glucose levels, suggesting potential therapeutic applications in the treatment of diabetes .
Action Environment
It’s worth noting that environmental factors can significantly impact the pharmacokinetics and pharmacodynamics of similar compounds .
Properties
IUPAC Name |
6-(4-methylpiperazin-1-yl)-3-nitropyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N5O2/c1-13-4-6-14(7-5-13)9-3-2-8(15(16)17)10(11)12-9/h2-3H,4-7H2,1H3,(H2,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDSWRHMCPBRBPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NC(=C(C=C2)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.